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Compound of Interest

Compound Name: GB-88

Cat. No.: B607608 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the recommended

procedures for the disposal of GB-88, a selective, orally available PAR2 antagonist used in

research.[1][2][3][4][5] In the absence of a specific Safety Data Sheet (SDS) for GB-88, these

procedures are based on established best practices for the disposal of hazardous laboratory

chemical waste.

Pre-Disposal Safety and Handling
Before beginning any disposal process, it is crucial to handle GB-88 with appropriate personal

protective equipment (PPE). This includes, but is not limited to, safety goggles, lab coats, and

chemical-resistant gloves. All handling should be performed in a well-ventilated area, preferably

within a fume hood.

Storage of GB-88: For optimal stability, GB-88 should be stored under specific conditions.

Unused and waste solutions of GB-88 should be managed in a secure, designated area away

from incompatible materials.
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Storage Condition Temperature Duration

Lyophilized -20°C (desiccated) Up to 36 months[1]

In solution -20°C Up to 1 month[1][5]

Note: To prevent degradation,

it is recommended to aliquot

solutions to avoid multiple

freeze-thaw cycles.[1]

GB-88 Disposal Workflow
The following diagram outlines the general workflow for the proper disposal of GB-88 waste

from a laboratory setting. This process is designed to ensure safety and compliance with

institutional and regulatory standards.
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In-Laboratory Procedures

Institutional Disposal Process

1. Collect GB-88 Waste
(solid & liquid)

2. Segregate Waste
(non-hazardous vs. hazardous)

3. Label Waste Container
(contents, hazards, date)

4. Store in Designated
Satellite Accumulation Area

5. Request Waste Pickup
(via EHS)

Hand-off

6. EHS Collection
& Transportation

7. Off-site Treatment
& Disposal
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node_action Is a specific SDS
available for GB-88?

Follow SDS
Disposal Guidelines

Yes

Treat as
Hazardous Waste

No

Does institutional policy
allow for sewer disposal
of this chemical class?

Follow EHS-approved
sewer disposal protocol

Yes

Manage as Hazardous Waste
for EHS pickup

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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